1-(6-bromo-2-chloro-4-phenyl-3-quinolinyl)ethanone

• IUPAC Name: 1-(6-bromo-2-chloro-4-phenylquinolin-3-yl)ethanone
• InChI: InChI=1S/C17H11BrClNO/c1-10(21)15-16(11-5-3-2-4-6-11)13-9-12(18)7-8-14(13)20-17(15)19/h2-9H,1H3
• InChI Key: VUBYEKNWVJZDAF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C2=C(C=CC(=C2)Br)N=C1Cl)C3=CC=CC=C3
• Molecular Formula: C17H11BrClNO
• Molecular Weight: 360.6 g/mol

Description

1-(6-bromo-2-chloro-4-phenyl-3-quinolinyl)ethanone, also known as BCE, is a synthetic compound that has been studied for its potential applications in scientific research. BCE belongs to the class of quinolines, which are known for their diverse biological activities and have been widely used in the development of drugs and other bioactive compounds.

Mechanism of Action

The mechanism of action of 1-(6-bromo-2-chloro-4-phenyl-3-quinolinyl)ethanone is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins involved in cellular processes. 1-(6-bromo-2-chloro-4-phenyl-3-quinolinyl)ethanone has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair, as well as the activity of protein kinase C, an enzyme involved in cell signaling and regulation.
Biochemical and Physiological Effects:
1-(6-bromo-2-chloro-4-phenyl-3-quinolinyl)ethanone has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that 1-(6-bromo-2-chloro-4-phenyl-3-quinolinyl)ethanone can induce apoptosis, or programmed cell death, in cancer cells. 1-(6-bromo-2-chloro-4-phenyl-3-quinolinyl)ethanone has also been shown to inhibit the growth of bacteria and viruses, including HIV and herpes simplex virus.

Advantages and Limitations for Lab Experiments

1-(6-bromo-2-chloro-4-phenyl-3-quinolinyl)ethanone has several advantages for use in laboratory experiments. It is a synthetic compound with a high degree of purity, making it easy to obtain and use in experiments. 1-(6-bromo-2-chloro-4-phenyl-3-quinolinyl)ethanone is also relatively stable and can be stored for extended periods without degradation. However, 1-(6-bromo-2-chloro-4-phenyl-3-quinolinyl)ethanone has some limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several potential directions for future research on 1-(6-bromo-2-chloro-4-phenyl-3-quinolinyl)ethanone. One area of interest is the development of 1-(6-bromo-2-chloro-4-phenyl-3-quinolinyl)ethanone derivatives with improved biological activity and specificity. Another area of interest is the investigation of 1-(6-bromo-2-chloro-4-phenyl-3-quinolinyl)ethanone as a potential therapeutic agent for the treatment of cancer and viral infections. Additionally, further studies are needed to fully understand the mechanism of action of 1-(6-bromo-2-chloro-4-phenyl-3-quinolinyl)ethanone and its potential toxicity.

Scientific Research Applications

1-(6-bromo-2-chloro-4-phenyl-3-quinolinyl)ethanone has been studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. 1-(6-bromo-2-chloro-4-phenyl-3-quinolinyl)ethanone has been shown to possess a wide range of biological activities, including antitumor, antiviral, and antibacterial properties. 1-(6-bromo-2-chloro-4-phenyl-3-quinolinyl)ethanone has also been investigated for its potential as a fluorescent probe for the detection of DNA and RNA.